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N-Glycyl-L-Isoleucine: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical and chemical

properties of the dipeptide N-glycyl-L-isoleucine. The information is compiled from various

scientific sources and is intended to be a valuable resource for researchers and professionals

in the fields of biochemistry, drug development, and molecular biology.

Core Physicochemical Properties
N-glycyl-L-isoleucine is a dipeptide composed of glycine and L-isoleucine residues linked by a

peptide bond. Its structure and fundamental properties are summarized below.

General Properties
Property Value Source

Molecular Formula C8H16N2O3 --INVALID-LINK--

Molecular Weight 188.22 g/mol --INVALID-LINK--

Appearance White to off-white solid --INVALID-LINK--

CAS Number 19461-38-2 --INVALID-LINK--
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Solubility
Solvent Solubility Source

Water ≥ 100 mg/mL (531.29 mM) --INVALID-LINK--

DMSO 2 mg/mL (10.63 mM) --INVALID-LINK--

Computed Physicochemical Properties
The following properties have been computationally predicted and are provided by PubChem.

Property Value Source

XLogP3 -3 --INVALID-LINK--

Hydrogen Bond Donor Count 3 --INVALID-LINK--

Hydrogen Bond Acceptor

Count
4 --INVALID-LINK--

Rotatable Bond Count 5 --INVALID-LINK--

Acid-Base Properties
While specific experimental pKa values for N-glycyl-L-isoleucine are not readily available in the

literature, the pKa values of the constituent amino acids and the terminal groups of peptides

provide a strong basis for estimation. The isoelectric point (pI) is the pH at which the net charge

of the molecule is zero.

Estimated pKa Values
The pKa of the terminal α-carboxyl group in a dipeptide is typically around 3-4, and the pKa of

the terminal α-amino group is typically around 8-9.

Ionizable Group Estimated pKa

α-carboxyl group (-COOH) ~3.1

α-amino group (-NH3+) ~8.3

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12672150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isoelectric Point (pI)
The isoelectric point can be estimated by averaging the pKa values of the ionizable groups.

Calculation of the estimated isoelectric point (pI).

Stability and Storage
Lyophilized N-glycyl-L-isoleucine is stable at room temperature for short periods but should be

stored at 4°C for long-term stability, protected from light.[1] Solutions of N-glycyl-L-isoleucine

are less stable. For storage in solution, it is recommended to keep them at -80°C for up to six

months or at -20°C for up to one month, with protection from light.[1]

Experimental Protocols
Detailed experimental protocols for the characterization of dipeptides like N-glycyl-L-isoleucine

are crucial for obtaining reliable and reproducible data. The following sections outline

generalized methodologies for determining key physicochemical properties.

Workflow for Physicochemical Characterization
The following diagram illustrates a general workflow for the comprehensive physicochemical

characterization of a synthesized dipeptide.

General workflow for dipeptide characterization.

Determination of Melting Point
Principle: The melting point of a solid is the temperature at which it changes state from solid to

liquid. For a pure crystalline solid, this occurs at a sharp, well-defined temperature. Impurities

typically broaden and depress the melting range.

Methodology (Capillary Method):

A small, finely powdered sample of N-glycyl-L-isoleucine is packed into a capillary tube,

sealed at one end, to a height of 2-3 mm.

The capillary tube is placed in a melting point apparatus.
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The sample is heated at a steady, slow rate (e.g., 1-2 °C per minute) near the expected

melting point.

The temperature at which the first drop of liquid appears (onset of melting) and the

temperature at which the entire sample becomes liquid (completion of melting) are recorded

as the melting range.

Determination of pKa Values
Principle: The pKa values of the ionizable groups (α-carboxyl and α-amino groups) can be

determined by monitoring the change in pH of a solution of the dipeptide upon titration with a

strong acid or base.

Methodology (Potentiometric Titration):

A known concentration of N-glycyl-L-isoleucine is dissolved in deionized water.

The initial pH of the solution is measured using a calibrated pH meter.

A standard solution of a strong acid (e.g., HCl) is added in small, precise increments. The pH

is recorded after each addition.

The titration is continued past the first equivalence point.

A separate titration is performed with a standard solution of a strong base (e.g., NaOH),

continuing past the second equivalence point.

A titration curve is generated by plotting the pH versus the volume of titrant added.

The pKa values correspond to the pH at the half-equivalence points.

Determination of Specific Optical Rotation
Principle: Chiral molecules, such as L-amino acids and their derivatives, rotate the plane of

plane-polarized light. The specific rotation is a characteristic property of a chiral compound.

Methodology (Polarimetry):

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12672150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A solution of N-glycyl-L-isoleucine of a known concentration (c, in g/mL) is prepared in a

suitable solvent (e.g., water).

A polarimeter tube of a known path length (l, in dm) is filled with the solution.

The observed optical rotation (α) is measured using a polarimeter at a specific temperature

(T) and wavelength (λ, typically the sodium D-line at 589 nm).

The specific rotation [α]Tλ is calculated using the formula: [α]Tλ = α / (c × l).

Biological Context
Currently, there is no specific signaling pathway that has been elucidated for N-glycyl-L-

isoleucine. Its biological role is likely related to its constituent amino acids, glycine and L-

isoleucine. Glycine is a non-essential amino acid that acts as a neurotransmitter and is involved

in the synthesis of other biomolecules. L-isoleucine is an essential branched-chain amino acid

crucial for protein synthesis and muscle metabolism. Dipeptides are also known to be absorbed

in the intestine via specific transporters.

Conclusion
This technical guide provides a summary of the available physicochemical data for N-glycyl-L-

isoleucine and outlines standard experimental procedures for its characterization. While some

experimental values for the pure dipeptide are not readily available in public databases, the

provided information on its constituent amino acids and general peptide properties serves as a

valuable starting point for researchers. Further experimental investigation is warranted to fully

characterize this dipeptide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical and chemical properties of N-glycyl-L-
isoleucine.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12672150#physical-and-chemical-properties-of-n-
glycyl-l-isoleucine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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